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Compound of Interest

Compound Name: Tesaglitazar

Cat. No.: B1683095 Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction
Tesaglitazar is a potent dual-specificity peroxisome proliferator-activated receptor (PPAR)

agonist, targeting both PPARα and PPARγ subtypes.[1] It plays a significant role in the

regulation of lipid and glucose metabolism, making it a valuable tool for in vitro studies related

to metabolic diseases, such as type 2 diabetes and dyslipidemia.[2][3][4] These application

notes provide detailed protocols for the preparation and use of tesaglitazar in cell culture

experiments, ensuring reproducible and accurate results.

Physicochemical and Biological Properties
Tesaglitazar, also known as AZ 242, has the chemical formula C₂₀H₂₄O₇S and a molecular

weight of approximately 408.47 g/mol . It acts as an agonist for both PPARα and PPARγ, with

IC₅₀ values of 3.8 µM for PPARα and 0.35 µM for PPARγ, respectively. In cell-based assays,

tesaglitazar has been shown to activate PPARα and PPARγ with EC₅₀ values of approximately

3.6 µM and 0.2 µM for the human receptors, respectively.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for tesaglitazar
solution preparation.
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Parameter Value Solvent(s) Notes Reference(s)

Molecular Weight 408.47 g/mol -

Batch-specific

molecular

weights may

vary.

Max Solubility
100 mM (40.85

mg/mL)
DMSO

For maximum

solubility, use

freshly opened

DMSO and

consider

warming and

sonication.

100 mM (40.85

mg/mL)
Ethanol -

Recommended

Stock Solution

Concentration

10 mM - 100 mM DMSO

Aliquot to avoid

repeated freeze-

thaw cycles.

Typical Working

Concentrations

in Cell Culture

0.5 µM - 30 µM
Cell Culture

Medium

The final

concentration of

DMSO in the

medium should

be kept low

(typically <0.1%).

Storage of Stock

Solution

-80°C for up to 6

months
DMSO

Store in sealed,

airtight vials to

prevent moisture

absorption by

DMSO.

-20°C for up to 1

month
DMSO -
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Preparation of a 10 mM Tesaglitazar Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of tesaglitazar in dimethyl

sulfoxide (DMSO).

Materials:

Tesaglitazar powder (purity ≥98%)

Anhydrous/hygroscopic Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Allow the tesaglitazar powder vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing Tesaglitazar: Accurately weigh out 1 mg of tesaglitazar powder using a calibrated

analytical balance.

Calculating Solvent Volume: To prepare a 10 mM stock solution from 1 mg of tesaglitazar
(MW: 408.47), the required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 408.47 g/mol ) = 0.0002448 L

Volume (µL) = 244.8 µL

Dissolution: Add 244.8 µL of anhydrous DMSO to the vial containing 1 mg of tesaglitazar.
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Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) and sonication can aid in dissolution. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber

microcentrifuge tubes or cryovials to minimize freeze-thaw cycles. Store the aliquots at -80°C

for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).

Preparation of Working Solutions for Cell Culture
This protocol describes the dilution of the 10 mM tesaglitazar stock solution to a final working

concentration for treating cells in culture. The example below is for a final concentration of 10

µM.

Materials:

10 mM Tesaglitazar stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Procedure:

Thawing the Stock Solution: Thaw one aliquot of the 10 mM tesaglitazar stock solution at

room temperature.

Serial Dilution (Optional but Recommended): To ensure accuracy, it is recommended to

perform an intermediate dilution. For example, dilute the 10 mM stock 1:100 in sterile cell

culture medium to create a 100 µM intermediate solution.

Add 5 µL of the 10 mM stock solution to 495 µL of cell culture medium. Mix well by gentle

pipetting.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration. To obtain a final concentration of
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10 µM from a 10 mM stock solution (a 1:1000 dilution):

For 1 mL of final medium: Add 1 µL of the 10 mM stock solution.

For 10 mL of final medium: Add 10 µL of the 10 mM stock solution.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as used for the tesaglitazar treatment. This is crucial to account for any

effects of the solvent on the cells. The final concentration of DMSO should ideally be below

0.1%.

Treatment of Cells: Mix the medium containing tesaglitazar or the vehicle control gently and

then apply to your cells.

Incubation: Incubate the cells for the desired experimental duration.

Visualization of Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for tesaglitazar solution

preparation and its molecular signaling pathway.
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Caption: Experimental workflow for preparing tesaglitazar solutions.
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Caption: Tesaglitazar signaling pathway via PPARα/γ activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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